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Compound of Interest

Compound Name: Betanidin

Cat. No.: B1384155 Get Quote

Betanidin: A Comprehensive Technical Guide
This in-depth technical guide provides a detailed overview of the chemical structure,

physicochemical and pharmacological properties, and relevant experimental methodologies for

betanidin. The information is tailored for researchers, scientists, and drug development

professionals, with a focus on quantitative data, experimental protocols, and signaling pathway

visualizations.

Chemical Structure and Identity
Betanidin is a red-violet betacyanin pigment and the aglycone of betanin, the primary colorant

in beetroot. Its chemical structure is characterized by a dihydroxylated indole core fused with a

pyridine derivative.

Chemical Formula: C₁₈H₁₆N₂O₈[1]

IUPAC Name: (2S)-4-[2-[(2S)-2-carboxy-5,6-dihydroxy-2,3-dihydroindol-1-yl]ethenyl]-2,3-

dihydropyridine-2,6-dicarboxylic acid[1]

CAS Registry Number: 2181-76-2[1]

Molecular Weight: 388.33 g/mol [1]
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The physicochemical properties of betanidin are crucial for its stability, solubility, and biological

activity. Quantitative data for these properties are summarized in the table below.

Property Value Source

Molecular Weight 388.33 g/mol [1]

logP (computed) 0.6 [1]

pKa (computed)
Carboxylic Acid Groups: ~1.0 -

4.0
Theoretical calculations

Solubility Soluble in water. [2]

Melting Point
Not available in the reviewed

literature.

Boiling Point
Not available in the reviewed

literature.

Stability

Stable in a pH range of 3 to 7.

Susceptible to degradation by

heat, light, and oxygen.[3][4][5]

Pharmacological Properties and Mechanism of
Action
Betanidin is recognized for its potent antioxidant properties, which are central to its potential

therapeutic applications.

Antioxidant Activity
The primary mechanism of betanidin's antioxidant activity involves the donation of hydrogen

atoms or electrons to neutralize free radicals. The 5,6-dihydroxyl moiety on the indole ring is

critical for this activity. The antioxidant mechanism can proceed through several pathways:

Hydrogen Atom Transfer (HAT): Direct donation of a hydrogen atom to a free radical.[2][6]

Sequential Proton Loss Electron Transfer (SPLET): The molecule first loses a proton, and

the resulting anion then donates an electron to the free radical.[2][6]
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Single Electron Transfer followed by Proton Transfer (SET-PT): An electron is first

transferred to the free radical, followed by the transfer of a proton.[2][6]

The antioxidant capacity of betanidin is influenced by the pH of the surrounding medium.

Therapeutic Potential
Research on betalains, including betanidin, suggests a range of potential therapeutic uses:

Anti-inflammatory Effects: By scavenging reactive oxygen species, betanidin can mitigate

inflammatory responses.

Anticancer Properties: Studies on betalains have shown potential in inhibiting the growth of

various cancer cell lines.

Cardioprotective Effects: The antioxidant properties of betanidin may help protect against

oxidative stress-related cardiovascular damage.

Antidiabetic Effects: Some studies on betalains suggest a role in regulating blood glucose

levels.

Signaling Pathways
While much of the detailed research on signaling pathways has been conducted on betanin,

the aglycone nature of betanidin suggests it is a key player in these mechanisms following the

hydrolysis of betanin. The Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway is

a primary target. Betanin has been shown to induce the translocation of Nrf2 to the nucleus,

leading to the upregulation of antioxidant and detoxification enzymes.
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Fig. 1: Betanidin's role in the Nrf2 signaling pathway.

Experimental Protocols
This section outlines generalized methodologies for the extraction, synthesis, analysis, and

biological evaluation of betanidin, based on common practices in the field.

Extraction of Betanidin from Natural Sources
Betanidin is typically obtained by the hydrolysis of betanin, which is extracted from sources

like beetroot.
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Fig. 2: General workflow for the extraction of betanidin.

Methodology:

Extraction of Betanin: Homogenize fresh beetroot with an acidified aqueous or ethanolic

solvent.

Clarification: Filter or centrifuge the homogenate to remove solid plant material.

Purification of Betanin: The crude extract can be purified using techniques like column

chromatography or solid-phase extraction (SPE).
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Hydrolysis: Subject the purified betanin to acid hydrolysis (e.g., with HCl) or enzymatic

hydrolysis (e.g., with β-glucosidase) to cleave the glucose moiety.

Purification of Betanidin: Purify the resulting betanidin using preparative high-performance

liquid chromatography (HPLC).

Chemical Synthesis
The chemical synthesis of betanidin is complex and not commonly performed due to the

availability of natural sources. It generally involves the condensation of betalamic acid with

cyclo-DOPA.

Analytical Methods
High-Performance Liquid Chromatography (HPLC):

Column: C18 reverse-phase column.

Mobile Phase: A gradient of acidified water (e.g., with formic or acetic acid) and an organic

solvent like acetonitrile or methanol.

Detection: UV-Vis detector at approximately 535 nm for betacyanins.

Mass Spectrometry (MS) Coupling: HPLC coupled with MS (LC-MS/MS) is used for definitive

identification and structural elucidation, monitoring for the parent ion of betanidin and its

characteristic fragment ions.[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are used for the structural characterization of purified

betanidin.[9][10][11]

In Vitro Biological Assays
Antioxidant Activity Assays:

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: Measures the ability of

betanidin to scavenge the DPPH radical, monitored by the decrease in absorbance at ~517
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nm.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging

Assay: Measures the scavenging of the ABTS radical cation, with absorbance read at ~734

nm.

ORAC (Oxygen Radical Absorbance Capacity) Assay: Evaluates the capacity of betanidin to

protect a fluorescent probe from oxidative degradation.

Anticancer Activity Assays:

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: A colorimetric

assay to assess cell viability and proliferation in cancer cell lines treated with betanidin.

Apoptosis Assays: Techniques like flow cytometry with Annexin V/propidium iodide staining

can be used to determine if betanidin induces apoptosis in cancer cells.

Anti-inflammatory Assays:

Measurement of Nitric Oxide (NO) Production: In lipopolysaccharide (LPS)-stimulated

macrophage cell lines (e.g., RAW 264.7), the effect of betanidin on NO production can be

measured using the Griess reagent.

Cytokine Quantification: Enzyme-linked immunosorbent assays (ELISAs) can be used to

measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in cell culture

supernatants after treatment with betanidin.

Conclusion
Betanidin is a promising natural compound with significant antioxidant properties and a range

of potential therapeutic applications. This guide provides a foundational understanding of its

chemical and pharmacological characteristics for professionals in research and drug

development. Further investigation into its specific mechanisms of action and in vivo efficacy is

warranted to fully realize its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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